(Z)-2-(2,4-dimethoxybenzylidene)-6-methoxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C18H16O5/c1-20-12-5-4-11(15(9-12)22-3)8-17-18(19)14-7-6-13(21-2)10-16(14)23-17/h4-10H,1-3H3/b17-8-
• InChI Key: PUKXKENAUXIMCU-IUXPMGMMSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=C(C=C3)OC)OC)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=C(C=C3)OC)OC)/O2
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol
• CAS No.: 36685-47-9

Description

(Z)-2-(2,4-dimethoxybenzylidene)-6-methoxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C18H16O5 and its molecular weight is 312.321. The purity is usually 95%.
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Scientific Research Applications

Bio-based Benzoxazine Monomers Synthesis

Research has explored the synthesis of fully bio-based benzoxazine monomers using derivatives that resemble the core structure of the compound . These monomers, such as 3-furfuryl-8-methoxy-3,4-dihydro-2H-1,3-benzoxazine and 3-octadecyl-8-methoxy-3,4-dihydro-2H-1,3-benzoxazine, have been synthesized via a solventless method. The studies highlight their copolymerization properties, which demonstrate the potential for creating new fully bio-based polybenzoxazines with improved thermal properties and cross-linking density, beneficial for various applications in green chemistry and materials science (CaiFei Wang et al., 2012).

Crystal Structure and Spectroscopic Properties

Another research avenue has been the synthesis and characterization of compounds similar to "(Z)-2-(2,4-dimethoxybenzylidene)-6-methoxybenzofuran-3(2H)-one," focusing on their crystal structure and spectroscopic properties. These studies provide insights into the molecular interactions, such as weak intramolecular C–H···O and C–H···N hydrogen bonds, and intermolecular π–π stacking. This information is crucial for understanding the physical properties of these compounds and their potential applications in materials science and molecular engineering (Jiun-Wei Hu & Kew-Yu Chen, 2015).